Cas no 5087-20-7 (5-Chloro-2-methylbenzenethiol)

• Product Name: 5-Chloro-2-methylbenzenethiol
• CAS No: 5087-20-7
• MF: C₇H₇ClS
• MW: 158.648479700089
• CID: 2700180
• PubChem ID: 259700
• Update Time: 2025-04-21

5-Chloro-2-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 5-chloro-2-methyl-
• NSC 123874
• NSC-123874
• NSC 89851
• CS-0328433
• DTXSID90293489
• MFCD08062429
• 18858-06-5
• NSC123874
• 5-chloro-2-methylbenzenethiol
• SCHEMBL3133477
• 3-chloro-6-methylthiophenol
• 2-methyl-5-chlorothiophenol
• o-Toluenethiol, 5-chloro-
• KB-0734
• 5087-20-7
• NSC89851
• DTXCID00244629
• 5-Chloro-2-methyl thiophenol
• 5-Chloro-2-methylthiophenol
• 5-chloro-2-methylbenzene-1-thiol
• AKOS005073190
• NSC-89851
• 5-Chloro-2-methylbenzenethiol

• Inchi： 1S/C7H7ClS/c1-5-2-3-6(8)4-7(5)9/h2-4,9H,1H3
• InChI Key： CKUHTPJQIPSKFS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)S

Computed Properties

• Exact Mass: 157.9956991Da
• Monoisotopic Mass: 157.9956991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 1Ų